Cas no 2680886-69-3 (2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid)

• Product Name: 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid
• CAS No: 2680886-69-3
• MF: C₁₀H₇F₃INO₃
• MW: 373.067165613174
• CID: 5626843
• PubChem ID: 165924814
• Update Time: 2025-05-20

2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2,2,2-trifluoro-N-(2-iodophenyl)acetamido]acetic acid
• EN300-28301095
• 2680886-69-3
• 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid

• Inchi： 1S/C10H7F3INO3/c11-10(12,13)9(18)15(5-8(16)17)7-4-2-1-3-6(7)14/h1-4H,5H2,(H,16,17)
• InChI Key： BKVHEBBMJDITOQ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1N(C(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 372.94228g/mol
• Monoisotopic Mass: 372.94228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid

Introduction to 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid (CAS No. 2680886-69-3) in Modern Chemical Research

2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid, identified by the CAS number 2680886-69-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its trifluoromethyl and iodophenyl substituents, which contribute to its unique chemical properties and potential applications in drug discovery and material science. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacological agents, particularly those targeting neurological and inflammatory disorders.

The presence of the trifluoromethyl group (-CF₃) is a defining characteristic of many bioactive molecules, as it can influence metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the iodophenyl moiety (C₆H₄I) introduces a region of electronic richness and reactivity, making it a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. These attributes have positioned 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid as a key building block in the development of novel therapeutic compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in modulating biological pathways. For instance, studies have demonstrated that trifluoromethyl groups can enhance the binding affinity of small-molecule inhibitors to protein targets by stabilizing key interactions through steric and electronic effects. Similarly, iodine-containing aromatic rings have been exploited for their ability to participate in transition-metal-catalyzed reactions, enabling the construction of complex molecular architectures with high precision.

In the context of drug discovery, CAS No. 2680886-69-3 has been utilized in the synthesis of potential treatments for conditions such as Alzheimer's disease and rheumatoid arthritis. The amidoacetic acid backbone suggests potential protease inhibition capabilities, which are relevant to several therapeutic areas. Moreover, the combination of fluorine and iodine substituents allows for fine-tuning of pharmacokinetic properties, including solubility and bioavailability—critical factors in the development of orally active drugs.

One notable application involves the use of 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid as a precursor in the preparation of radiolabeled compounds for positron emission tomography (PET) imaging. The iodine atom serves as an excellent site for radioisotope incorporation (e.g., I₁²⁵), enabling researchers to visualize biological processes with high sensitivity. Such imaging agents are invaluable tools in both preclinical research and clinical diagnostics, providing insights into disease mechanisms and treatment responses.

The compound's reactivity also makes it suitable for exploring novel synthetic methodologies. For example, recent research has explored its use in asymmetric catalysis to generate enantiomerically pure fluorinated intermediates—a critical requirement for many modern drugs. The ability to introduce chiral centers with high enantioselectivity has opened up new avenues for developing selective modulators of biological pathways without off-target effects.

From a computational chemistry perspective, CAS No. 2680886-69-3 has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how structural modifications might enhance potency or selectivity. For instance, virtual screening campaigns have identified derivatives with improved binding affinities for enzymes implicated in cancer progression or neurodegeneration.

The growing interest in fluorinated compounds is also driven by their environmental sustainability profile. While traditional halogenated chemicals have faced scrutiny due to persistence concerns, advances in green chemistry have led to more efficient synthetic routes that minimize waste and hazardous byproducts. The use of 2680886-69-3 exemplifies this shift toward greener methodologies in pharmaceutical synthesis.

In summary, 2-2,2,2-trifluoro-N-(2-iodophenyl)acetamidoacetic acid represents a fascinating intersection of structural complexity and functional versatility. Its unique combination of substituents makes it a valuable asset in synthetic chemistry, drug discovery pipelines, and diagnostic applications. As research continues to uncover new therapeutic opportunities enabled by fluorinated and iodinated molecules, CAS No. 2680886-69-3 is poised to play an increasingly important role in advancing human health through innovative chemical solutions.